Cas no 1046463-01-7 (4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1046463-01-7
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• MDL: MFCD04970020
• CID: 3059470
• PubChem ID: 7147391
• Update Time: 2025-06-12

4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole
• AKOS B020942
• ART-CHEM-BB B020942
• 4-METHYL-5-PHENYL-3-TRIFLUOROMETHYL-1H-PYRAZOLE
• AKOS000310720
• STK313274
• EN300-229753
• D74191
• 1046463-01-7
• CIGKTQRVHNJQAK-UHFFFAOYSA-N
• BBL039286
• SCHEMBL9052069
• 4-methyl-3-phenyl-5-(trifluoromethyl)-1H-pyrazole
• CS-0080477

• MDL： MFCD04970020
• Inchi： 1S/C11H9F3N2/c1-7-9(8-5-3-2-4-6-8)15-16-10(7)11(12,13)14/h2-6H,1H3,(H,15,16)
• InChI Key： CIGKTQRVHNJQAK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C2C=CC=CC=2)=NN1)(F)F

Computed Properties

• Exact Mass: 226.07178278g/mol
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1046463-01-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1046463-01-7) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a trifluoromethyl group at the 3-position and a phenyl ring at the 5-position introduces additional electronic and steric effects that enhance its potential as a bioactive molecule.

The trifluoromethyl group is a key structural motif in many pharmaceutical compounds, known for its ability to modulate lipophilicity, metabolic stability, and binding affinity to biological targets. In 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole, this group likely contributes to increased binding interactions with enzymes and receptors, making it a valuable scaffold for drug discovery. Furthermore, the phenyl ring at the 5-position can participate in π-stacking interactions, which are important for protein-ligand binding and may enhance the compound's solubility and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. For instance, researchers have demonstrated that pyrazole-based compounds can inhibit specific kinases involved in cancer progression. The structural flexibility of 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole allows for modifications at multiple positions, enabling the design of analogs with enhanced potency and selectivity. This adaptability makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in targeting inflammatory diseases. Inflammatory pathways are dysregulated in conditions such as rheumatoid arthritis, Crohn's disease, and even certain types of cancer. Pyrazole derivatives have been shown to modulate inflammatory cytokine production by inhibiting key signaling pathways. The specific arrangement of substituents in 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole may allow it to interact with inflammatory mediators more effectively than simpler pyrazole compounds.

Another area of interest is the compound's potential as an antimicrobial agent. Antibiotic resistance is a growing global health concern, necessitating the development of new antimicrobial strategies. Pyrazole derivatives have demonstrated activity against various bacterial strains, including multidrug-resistant pathogens. The trifluoromethyl group in 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole may enhance its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

The synthesis of 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, can be employed to introduce the desired substituents efficiently. These synthetic routes not only facilitate laboratory-scale production but also provide opportunities for generating libraries of related compounds for high-throughput screening.

In conclusion, 4-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1046463-01-7) represents a promising scaffold for developing novel bioactive molecules with applications in chemical biology and medicinal chemistry. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing global health challenges.